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Compound of Interest

Compound Name: Tucidinostat-d4

Cat. No.: B11932802

An In-depth Technical Guide to the Stability and Storage of Tucidinostat-d4

For researchers, scientists, and drug development professionals, understanding the stability
and appropriate storage conditions of deuterated compounds like Tucidinostat-d4 is critical for
ensuring experimental accuracy and the integrity of results. This guide provides a
comprehensive overview of the stability profile, recommended storage, and handling of
Tucidinostat-d4, along with its mechanism of action.

Chemical and Physical Properties

Tucidinostat-d4 is the deuterated form of Tucidinostat (also known as Chidamide), a potent
and orally bioavailable inhibitor of histone deacetylase (HDAC) enzymes.[1][2][3] Specifically, it
targets class | HDACs (1, 2, and 3) and class llb HDAC10.[2][4] The introduction of deuterium
can offer advantages in certain research applications, such as altering metabolic pathways or
serving as an internal standard in pharmacokinetic studies.

Table 1: Chemical Properties of Tucidinostat-d4

Property Value

Chemical Formula C22H15D4FN402

Molecular Weight 394.43 g/mol

Synonyms Chidamide-d4

CAS Number Not consistently available across sources
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Stability and Storage Conditions

Proper storage is paramount to maintaining the chemical integrity of Tucidinostat-d4. The
compound is generally stable under the recommended storage conditions.[5]

Table 2: Recommended Storage Conditions for Tucidinostat-d4

Form Temperature Duration

Powder -20°C 3 years

In Solvent -80°C 6 months

In Solvent -20°C 1 month
Source:[6]

It is crucial to keep the container tightly sealed in a cool, well-ventilated area, away from direct
sunlight and sources of ignition.[5]

Incompatible Materials

To prevent degradation, avoid contact with strong acids, strong alkalis, and strong oxidizing or
reducing agents.[5]

Hazardous Decomposition

Under fire conditions, Tucidinostat-d4 may decompose and emit toxic fumes.[5]

Mechanism of Action and Signaling Pathways

Tucidinostat functions as a histone deacetylase (HDAC) inhibitor.[7][8][9][10] HDACs are a
class of enzymes that remove acetyl groups from histone proteins, leading to chromatin
condensation and transcriptional repression. By inhibiting HDACs, particularly isoenzymes 1, 2,
3, and 10, Tucidinostat leads to an increase in the acetylation levels of histone proteins.[4][7][8]
[9][10] This results in a more relaxed chromatin structure, allowing for the transcription of tumor
suppressor genes.
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Furthermore, Tucidinostat has been shown to inhibit the expression of kinases in the PI3K/Akt
and MAPK/Ras signaling pathways.[7][8][9][10] The culmination of these actions can result in
cell cycle arrest and the induction of apoptosis in tumor cells.[7][8][9][10]
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Tucidinostat Mechanism of Action
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General Stability Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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